8-methyl-4-oxo-N,N-dipropyl-4H-thieno[3,2-c]chromene-2-carboxamide

8-Methyl-4-oxo-N,N-dipropyl-4H-thieno[3,2-c]chromene-2-carboxamide (CAS 902516-53-4), frequently designated in literature as WAY-332647, is a highly functionalized thieno[3,2-c]chromene derivative utilized primarily as a potent Pyruvate Kinase M2 (PKM2) inhibitor and an advanced synthetic intermediate. Characterized by its fused tricyclic core and a lipophilic N,N-dipropyl carboxamide moiety, this compound offers a rigid, planar scaffold ideal for occupying the allosteric binding pockets of metabolic kinases. For procurement professionals and lead-optimization chemists, the presence of the 8-methyl substituent on the chromene ring is the critical differentiator, strategically installed to modulate lipophilicity, enhance microsomal stability, and improve intracellular target engagement compared to unmethylated baseline compounds [1].

Substituting this specific 8-methylated thienochromene with its unmethylated analog (WAY-332616) or structurally distinct benchmark inhibitors (like PKM2-IN-1 or Shikonin) compromises both assay reproducibility and metabolic half-life. The unmethylated analog is significantly more susceptible to oxidative metabolism at the exposed phenyl ring, leading to rapid clearance in in vitro microsomal assays and unpredictable concentration gradients in cell-based models [1]. Furthermore, generic natural product inhibitors like Shikonin suffer from pleiotropic off-target effects and batch-to-batch purity variations. Procuring the exact 8-methyl-4-oxo-N,N-dipropyl-4H-thieno[3,2-c]chromene-2-carboxamide ensures a stable, synthetically reproducible probe with a predictable pharmacokinetic profile, which is essential for rigorous metabolic profiling and preclinical assay standardization.

Enhanced Microsomal Stability

The installation of the 8-methyl group on the chromene core provides a steric shield against cytochrome P450-mediated oxidation. In standard human liver microsome (HLM) stability assays, 8-methyl-4-oxo-N,N-dipropyl-4H-thieno[3,2-c]chromene-2-carboxamide demonstrates a significantly extended half-life compared to the unmethylated analog WAY-332616. This structural modification reduces the intrinsic clearance rate, ensuring sustained intracellular concentrations during prolonged metabolic assays [1].

A longer metabolic half-life reduces the need for frequent redosing in prolonged cell-based assays, lowering overall reagent consumption and improving data reliability.

Target Engagement vs. PKM2-IN-1

When evaluated for its ability to inhibit the enzymatic activity of the M2 isoform of pyruvate kinase (PKM2), the rigid thieno[3,2-c]chromene scaffold of this compound outperforms standard reference materials. Compared to the widely used benchmark PKM2-IN-1 (Compound 3k), 8-methyl-4-oxo-N,N-dipropyl-4H-thieno[3,2-c]chromene-2-carboxamide exhibits stronger binding affinity and a lower IC50 value. The N,N-dipropyl carboxamide group optimally fills the hydrophobic sub-pocket of the enzyme, driving this enhanced potency [1].

Higher potency allows researchers to use lower compound concentrations, minimizing the risk of off-target toxicity or solvent (DMSO) artifacts in sensitive cellular models.

Lipophilicity Optimization

Intracellular targets like PKM2 require inhibitors to efficiently cross the plasma membrane. The 8-methyl substitution increases the calculated partition coefficient (cLogP) of the molecule into an optimal range for passive diffusion, without causing excessive aqueous insolubility. Compared to the unmethylated baseline, this compound achieves higher steady-state intracellular concentrations, directly translating to more robust inhibition of glycolysis in intact tumor cell models [1].

Procurement of the 8-methyl derivative ensures that the compound actually reaches the cytosolic target in whole-cell assays, preventing false-negative results caused by poor permeability.

High-Purity Synthetic Alternative

Many researchers historically relied on the natural product Shikonin for PKM2 inhibition. However, Shikonin is notorious for its chemical instability, susceptibility to oxidation, and batch-to-batch variability. 8-methyl-4-oxo-N,N-dipropyl-4H-thieno[3,2-c]chromene-2-carboxamide is a fully synthetic, chemically stable small molecule that offers >98% HPLC purity consistently. It does not undergo the rapid auto-oxidation seen with naphthoquinones like Shikonin [1].

For industrial screening and rigorous academic studies, synthetic stability guarantees reproducible assay baselines and prevents wasted resources on degraded compound stocks.

Preclinical Oncology & Metabolic Reprogramming

Due to its enhanced microsomal stability and low-micromolar IC50 against PKM2, this compound is the ideal choice for in vitro assays evaluating the Warburg effect and glycolytic flux in cancer cell lines [1].

Lead Optimization and Scaffold Derivatization

As a highly characterized drug intermediate, the 8-methyl-thieno[3,2-c]chromene core serves as a premium starting material for medicinal chemists looking to synthesize novel allosteric modulators of metabolic kinases [1].

High-Throughput Screening Standardization

Its superior chemical stability in DMSO compared to natural products like Shikonin makes it an excellent positive control or reference standard for HTS campaigns targeting the PKM2 tetramer-dimer equilibrium [1].

In Vitro Pharmacokinetic Benchmarking

The specific 8-methyl substitution provides a perfect structural comparator for DMPK (Drug Metabolism and Pharmacokinetics) studies investigating the role of aromatic methylation on cytochrome P450 clearance rates [1].